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Compound of Interest

Compound Name: Pyridoxine-d3

Cat. No.: B12386314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for Pyridoxine-d3, a deuterated analog of Vitamin B6. Understanding the stability

profile of this isotopically labeled compound is critical for its effective use in research and

pharmaceutical development, ensuring the integrity of experimental results and the quality of

drug products.

Core Stability and Storage Recommendations
Pyridoxine-d3 is generally considered a stable compound when stored under appropriate

conditions. The primary factors influencing its stability are temperature, light, and moisture. To

maintain its integrity and prevent degradation, the following storage conditions are

recommended.
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Parameter Recommendation Source(s)

Temperature (Solid Form)
Store in a freezer at -20°C for

long-term storage.
[1][2]

Temperature (In Solution)

For stock solutions, store at

-20°C for up to one month or at

-80°C for up to six months.

[3][4]

Light Exposure Protect from light. [1][5]

Atmosphere

Store in a tightly sealed

container to protect from

moisture.

[4][6]

Shipping

Can be shipped at room

temperature for short periods

(less than 2 weeks).

[4]

Physicochemical Properties and Incompatibilities
Pyridoxine-d3 is typically supplied as a white to off-white crystalline powder. It is soluble in

water and alcohol but practically insoluble in acetone, chloroform, and ether[5].

To prevent degradation and hazardous reactions, Pyridoxine-d3 should not be stored with or

exposed to:

Strong acids and alkalis[4]

Strong oxidizing and reducing agents[4]

Oxidizing agents such as nitrates and chlorine bleaches, as this may pose an ignition risk[5].

Quantitative Stability Data
While specific long-term stability data for Pyridoxine-d3 is not extensively available in the

public domain, studies on its non-deuterated counterpart, Pyridoxine, provide valuable insights

into its stability profile. It is generally assumed that the deuteration at the methyl group does not

significantly alter the core stability of the molecule under typical storage conditions.
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A study on the stability of vitamins in parenteral nutrition (PN) solutions demonstrated that

Pyridoxine is relatively stable. After 72 hours of storage, the residual quantities of Pyridoxine

were:

At 4°C: 97.5% ± 1.0%

At 25°C with photoprotection: 93.1% ± 6.0%

At 25°C without photoprotection: 94.0% ± 5.0%

This indicates that less than 10% degradation occurred over three days under these

conditions[7]. Another study on an extemporaneously compounded oral suspension of

Pyridoxine showed that it maintained at least 94.2% of its original concentration for 91 days

when stored at room temperature[4].

A thermogravimetric analysis of pyridoxine determined a shelf life of 0.9 years in a nitrogen

atmosphere and 1.5 years in air at 25°C, based on the time for 5% decomposition[8].

Degradation Pathways
The degradation of Pyridoxine can occur through several pathways, including oxidation and

bacterial degradation. The primary degradation product of Pyridoxine is often identified as

Pyridoxal[9].

Bacterial Degradation of Pyridoxine
Bacteria capable of utilizing Pyridoxine as a sole carbon source employ distinct degradation

pathways. Two primary pathways have been identified, both initiating with a dehydrogenation

reaction but at different positions on the molecule[5][10].
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Bacterial Degradation Pathways of Pyridoxine

Pathway I Pathway II

Pyridoxine

Isopyridoxal

Pyridoxine 4-oxidase

5-Formyl-3-hydroxy-2-methylpyridine
4-carboxylic acid

Ring Cleavage Products
(e.g., Succinic Semialdehyde, Acetate, Ammonia, CO2)

Multiple Steps

Pyridoxine

Pyridoxal

Pyridoxine 5-dehydrogenase

4-Pyridoxic Acid

Ring Cleavage Products

Multiple Steps

Pyridoxine
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Workflow for Stability-Indicating HPLC Method Development

Preparation

Forced Degradation

Analysis and Validation

Prepare Standard Stock
and Working Solutions

RP-HPLC Analysis

Prepare Pyridoxine-d3
Sample Solution

Acid Hydrolysis Base Hydrolysis Oxidative Degradation Thermal Degradation Photolytic Degradation

Method Validation
(Linearity, Accuracy, Precision, Specificity)

Assess Stability and
Identify Degradants

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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